![molecular formula C14H18N2O B7589515 N-(1-cyanoethyl)-N-methyl-4-phenylbutanamide](/img/structure/B7589515.png)
N-(1-cyanoethyl)-N-methyl-4-phenylbutanamide
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Overview
Description
N-(1-cyanoethyl)-N-methyl-4-phenylbutanamide, also known as fenclonine, is a chemical compound that has been widely used in scientific research. It belongs to the class of amides, and its chemical formula is C16H20N2O. Fenclonine is a potent inhibitor of tryptophan hydroxylase, which is the rate-limiting enzyme in the synthesis of serotonin. This compound has been used to study the role of serotonin in various physiological and pathological processes.
Mechanism of Action
Fenclonine acts as a potent inhibitor of tryptophan hydroxylase, which is the rate-limiting enzyme in the synthesis of serotonin. By inhibiting this enzyme, N-(1-cyanoethyl)-N-methyl-4-phenylbutanamide reduces the synthesis of serotonin, leading to a depletion of serotonin levels in the brain.
Biochemical and physiological effects:
Fenclonine-induced depletion of serotonin has been shown to have various biochemical and physiological effects. These include changes in behavior, mood, and cognition, as well as alterations in food intake, sleep, and sexual behavior. Fenclonine has also been shown to have anxiogenic effects, leading to increased anxiety-like behaviors in animals.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(1-cyanoethyl)-N-methyl-4-phenylbutanamide in laboratory experiments is its specificity for tryptophan hydroxylase. This allows for the selective depletion of serotonin levels, without affecting other neurotransmitter systems. However, N-(1-cyanoethyl)-N-methyl-4-phenylbutanamide-induced depletion of serotonin levels can be variable across different species and strains of animals, which can limit its use in some experimental paradigms.
Future Directions
For the use of N-(1-cyanoethyl)-N-methyl-4-phenylbutanamide include the investigation of the role of serotonin in immune function and the gut-brain axis, as well as the development of more specific and potent tryptophan hydroxylase inhibitors.
Synthesis Methods
Fenclonine can be synthesized by the reaction of N-methyl-4-phenylbutanamine with cyanogen bromide in the presence of a base. The resulting product is then hydrolyzed to yield N-(1-cyanoethyl)-N-methyl-4-phenylbutanamide.
Scientific Research Applications
Fenclonine has been used in various scientific research studies to investigate the role of serotonin in different physiological and pathological processes. It has been used to study the effects of serotonin depletion on behavior, mood, and cognition. Fenclonine has also been used to investigate the role of serotonin in the regulation of food intake, sleep, and sexual behavior.
properties
IUPAC Name |
N-(1-cyanoethyl)-N-methyl-4-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O/c1-12(11-15)16(2)14(17)10-6-9-13-7-4-3-5-8-13/h3-5,7-8,12H,6,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNXANWUXINWOHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)N(C)C(=O)CCCC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyanoethyl)-N-methyl-4-phenylbutanamide |
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